4-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene

Specification

• CAS No.: 1224430-50-5
• Molecular Formula: C18H31BO2S
• Molecular Weight: 322.3 g/mol
• IUPAC Name: 2-[4-(2-ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Standard InChI: InChI=1S/C18H31BO2S/c1-7-9-10-14(8-2)11-15-12-16(22-13-15)19-20-17(3,4)18(5,6)21-19/h12-14H,7-11H2,1-6H3
• Standard InChI Key: FXRUXCVEKBADLL-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CS2)CC(CC)CCCC
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CS2)CC(CC)CCCC

Introduction

Chemical Structure and Properties

Molecular Architecture

The compound features a thiophene core substituted at the 2-position with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group and at the 4-position with a 2-ethylhexyl chain. The boronate ester facilitates Suzuki-Miyaura cross-coupling, while the alkyl chain enhances solubility in nonpolar solvents.

Table 1: Fundamental Properties

Property	Value
CAS Number	1224430-50-5
Molecular Formula	C₁₈H₃₁BO₂S
Molecular Weight	322.31 g/mol
Physical State	Colorless to light yellow liquid
Purity (GC)	≥97.0%
Storage Conditions	Refrigerated (0–10°C), inert gas

Spectroscopic Characteristics

Nuclear magnetic resonance (NMR) data confirm the structure:

• ¹H NMR (CDCl₃): δ 0.76–0.95 (m, 6H, ethylhexyl CH₃), 1.06–1.47 (m, 18H, ethylhexyl CH₂ and dioxaborolane CH₃), 7.58 (s, 1H, thiophene H).

• ¹³C NMR: Peaks at 24.9 ppm (dioxaborolane CH₃) and 125–140 ppm (thiophene C).

Synthesis and Optimization

Key Synthetic Routes

The compound is synthesized via palladium-catalyzed Suzuki-Miyaura coupling or direct borylation of pre-functionalized thiophenes.

Suzuki-Miyaura Cross-Coupling

A representative procedure involves:

• Reactants: 4-Bromo-2-(2-ethylhexyl)thiophene and bis(pinacolato)diboron.

• Catalyst: Pd(OAc)₂ (3.6 mol%) with Xantphos ligand.

• Conditions: THF, 80°C, 12 h under argon.

• Yield: 85–90% after column chromatography.

Direct Borylation

Pinacolborane (1.1 equiv) is added to a THF solution of lithiated 4-(2-ethylhexyl)thiophene at −78°C, followed by warming to room temperature.

Table 2: Synthesis Comparison

Method	Yield (%)	Purity (%)	Advantages
Suzuki-Miyaura	85–90	≥97	Scalable, high reproducibility
Direct Borylation	75–80	95	Fewer steps, lower catalyst loading

Applications in Organic Electronics

Conjugated Polymer Synthesis

The boronate ester undergoes Suzuki coupling with dihalogenated comonomers (e.g., benzothiadiazole, fluorene) to yield donor-acceptor polymers for OPVs.

Example: Polymer P1 Synthesis

• Comonomers: 4-(2-Ethylhexyl)thiophene boronate and 5,5′-dibromo-2,1,3-benzothiadiazole.

• Conditions: Pd₂(dba)₃, (t-Bu)₃P·HBF₄, Cs₂CO₃, toluene/water (3:1), 100°C.

• Device Performance: Power conversion efficiency (PCE) of 8.2% in bulk heterojunction solar cells.

Organic Field-Effect Transistors (OFETs)

Polymers derived from this monomer exhibit hole mobilities up to 0.15 cm²/V·s due to enhanced π-π stacking from the ethylhexyl side chain.

Comparative Analysis with Analogues

Hexyl vs. Ethylhexyl Substituents

Replacing 2-ethylhexyl with hexyl (C₆H₁₃) reduces solubility by 30% in toluene but increases crystallinity, altering charge transport properties.

Table 3: Substituent Effects

Property	2-Ethylhexyl Derivative	Hexyl Derivative
Solubility in Toluene	45 mg/mL	32 mg/mL
Hole Mobility (OFET)	0.15 cm²/V·s	0.22 cm²/V·s
OPV PCE	8.2%	7.5%

Boronate Esters in Materials Science

Compared to phenylboronic acids, pinacol boronate esters offer superior stability and reactivity in cross-couplings, enabling high-molecular-weight polymers.